Cas no 959088-59-6 ()

• CAS No: 959088-59-6
• MF: C₁₇H₂₇F₇O₂
• MW: 396.383910417557
• CID: 6773523
• PubChem ID: 536402
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C17H27F7O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-26-14(25)15(18,19)16(20,21)17(22,23)24/h2-13H2,1H3
• InChI Key： FKKARSIBPSXBLN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(=O)OCCCCCCCCCCCCC)F

Computed Properties

• Exact Mass: 396.18992723g/mol
• Monoisotopic Mass: 396.18992723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives